Cas no 1207725-95-8 (6-cyano-1H-Benzimidazole-2-carboxylic acid)

• Product Name: 6-cyano-1H-Benzimidazole-2-carboxylic acid
• CAS No: 1207725-95-8
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• CID: 1101838
• PubChem ID: 46227817
• Update Time: 2025-10-05

6-cyano-1H-Benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyano-1H-Benzimidazole-2-carboxylic acid
• MFCD20692815
• SCHEMBL15625904
• 1207725-95-8
• BDBM50305664
• 5-Cyanobenzimidazole-2-carboxylic Acid
• DB-207707
• 5-CYANO-1H-1,3-BENZODIAZOLE-2-CARBOXYLIC ACID
• 5-cyano-1H-benzo[d]imidazole-2-carboxylic acid
• SY351945
• SCHEMBL20305429
• CHEMBL595948

• Inchi： 1S/C9H5N3O2/c10-4-5-1-2-6-7(3-5)12-8(11-6)9(13)14/h1-3H,(H,11,12)(H,13,14)
• InChI Key： BVHHTDXFMXBIJX-UHFFFAOYSA-N
• SMILES： OC(C1=NC2C=CC(C#N)=CC=2N1)=O

Computed Properties

• Exact Mass: 187.038176411g/mol
• Monoisotopic Mass: 187.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles